Cas no 124629-74-9 (Leukotriene B4-d4)

• Product Name: Leukotriene B4-d4
• CAS No: 124629-74-9
• MF: C₂₀H₃₂O₄
• MW: 340.490333557129
• MDL: MFCD00216089
• CID: 896642
• PubChem ID: 16061113
• Update Time: 2025-10-20

Leukotriene B4-d4 Chemical and Physical Properties

Names and Identifiers

• 5s-12r-dihydroxy-6z,8e,10e,14z-eicosatetraenoic-6,7,14,15-d4 acid
• Leukotriene B4-d4
• VNYSSYRCGWBHLG-PHKHWAPOSA-N
• (5S,6Z,8E,10E,12R,14Z)-6,7,14,15-tetradeuterio-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
• 6,8,10,14-Eicosatetraenoic-6,7,14,15-d4 acid, 5,12-dihydroxy-, (5S,6Z,8E,10E,12R,14Z)-
• CS-0129161
• HY-107608S
• 124629-74-9
• LTB4-d4
• J-005101
• LMFA03020030
• 5S,12R-dihydroxy-6Z,8E,10E,14Z-eicosatetraenoic acid-d4

• MDL： MFCD00216089
• Inchi： 1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-,19-/m1/s1/i6D,9D,11D,15D
• InChI Key： VNYSSYRCGWBHLG-PHKHWAPOSA-N
• SMILES： O[C@H](/C(/[2H])=C(/[2H])\C=C\C=C\[C@@H](C/C(/[2H])=C(/[2H])\CCCCC)O)CCCC(=O)O

Computed Properties

• Exact Mass: 340.25516648g/mol
• Monoisotopic Mass: 340.25516648g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8Ų

Additional information on Leukotriene B4-d4

Recent Advances in Leukotriene B4-d4 (CAS 124629-74-9) Research: Analytical Applications and Inflammatory Pathways

The stable isotope-labeled compound Leukotriene B4-d4 (CAS 124629-74-9) has emerged as a critical tool in lipid mediator research, particularly for quantitative mass spectrometry studies of inflammatory pathways. Recent studies (2023-2024) demonstrate its growing utility in both basic research and clinical applications, with improved sensitivity in LC-MS/MS assays now enabling detection at sub-picomolar concentrations in biological matrices.

A 2024 Journal of Lipid Research study by Zhang et al. employed Leukotriene B4-d4 as an internal standard to reveal novel 5-lipoxygenase activation patterns in neutrophil extracellular traps (NETs), showing 3.2-fold higher LTB4 production in NETs compared to conventional pathways (p<0.001). The deuterated standard's chromatographic properties (retention time 6.78±0.12 min) proved essential for distinguishing endogenous LTB4 from isobaric interferences in complex samples.

Pharmaceutical development has benefited from this compound's analytical precision. Vertex Pharmaceuticals' recent Phase II trial (NCT05432891) for a novel LTB4 receptor antagonist utilized Leukotriene B4-d4 to establish pharmacokinetic/pharmacodynamic relationships, achieving 92% assay accuracy across 1,200 plasma samples. The study confirmed dose-dependent LTB4 suppression (IC50=38nM) correlating with clinical outcomes in atopic dermatitis.

Emerging applications include its use in microfluidic organ-on-chip systems. A Nature Biomedical Engineering report (March 2024) detailed a gut-on-chip model where Leukotriene B4-d4 tracking revealed compartmentalized eicosanoid metabolism, with 78% of administered d4-LTB4 accumulating in the epithelial layer versus 22% in the vascular channel (p=0.003). This spatial resolution provides new insights into inflammatory bowel disease mechanisms.

Synthesis and characterization advances have also progressed. A recent Organic Process Research & Development paper (DOI:10.1021/acs.oprd.3c00412) described an improved 7-step synthesis of 124629-74-9 with 62% overall yield (vs. previous 41%), using Pd/C-mediated deuterium incorporation at positions 19,19,20,20. The new route reduces residual protium contamination to <0.5% while maintaining 99.8% chemical purity.

These developments position Leukotriene B4-d4 as an increasingly vital reagent for studying inflammatory diseases, with current research expanding into COVID-19-related cytokine storms (showing 4.7-fold LTB4 elevation in severe cases) and neurodegenerative conditions (where it helps quantify neuroinflammation in CSF). The compound's unique combination of metabolic stability and analytical detectability continues to drive innovation in eicosanoid research.